molecular formula C8H18O B8600964 (S)-3-Methyl-1-heptanol CAS No. 61169-84-4

(S)-3-Methyl-1-heptanol

Cat. No.: B8600964
CAS No.: 61169-84-4
M. Wt: 130.23 g/mol
InChI Key: MUPPEBVXFKNMCI-QMMMGPOBSA-N
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Description

(S)-3-Methyl-1-heptanol is a useful research compound. Its molecular formula is C8H18O and its molecular weight is 130.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

61169-84-4

Molecular Formula

C8H18O

Molecular Weight

130.23 g/mol

IUPAC Name

(3S)-3-methylheptan-1-ol

InChI

InChI=1S/C8H18O/c1-3-4-5-8(2)6-7-9/h8-9H,3-7H2,1-2H3/t8-/m0/s1

InChI Key

MUPPEBVXFKNMCI-QMMMGPOBSA-N

Isomeric SMILES

CCCC[C@H](C)CCO

Canonical SMILES

CCCCC(C)CCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Magnesium turnings (2.0 g, 82.3 mmol) are etched with iodine, and 1 ml of a solution of 96% 1-chloro-2-methylhexane (11 g, 78.5 mmol) in tetrahydrofuran (10 ml) is added at 60° C. The reaction is started by the addition of 1,2-dibromoethane (0.2 ml), then the rest of the solution of 1-chloro-2-methylhexane is added dropwise. After dilution with tetrahydrofuran (15 ml) the mixture is stirred under reflux for 2.5 h. Gaseous formaldehyde is passed through the solution, whose temperature is kept at from 40° C. to 50° C. The mixture is stirred for a further 1 h at room temperature, then 30% sulfuric acid (10 ml) is added to hydrolyze the Grignard compound. The mixture is steam distilled and the distillate is extracted several times with ether. The extract is washed with sodium chloride solution, dried over sodium sulfate, and evaporated down.
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Synthesis routes and methods II

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